Cas no 60034-83-5 (4-(4-Methoxyanilino)butanoic acid;hydrochloride)

• Product Name: 4-(4-Methoxyanilino)butanoic acid;hydrochloride
• CAS No: 60034-83-5
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 6310876
• PubChem ID: 146082423
• Update Time: 2025-06-12

4-(4-Methoxyanilino)butanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methoxyphenyl)amino]butanoic acid hydrochloride
• 60034-83-5
• 4-(4-Methoxyanilino)butanoic acid;hydrochloride
• EN300-7538629

• Inchi： 1S/C11H15NO3.ClH/c1-15-10-6-4-9(5-7-10)12-8-2-3-11(13)14;/h4-7,12H,2-3,8H2,1H3,(H,13,14);1H
• InChI Key： DEYVKYIWGUHYFS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)NCCCC(=O)O

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(4-Methoxyanilino)butanoic acid;hydrochloride

Introduction to 4-(4-Methoxyanilino)butanoic acid;hydrochloride (CAS No. 60034-83-5)

4-(4-Methoxyanilino)butanoic acid;hydrochloride, a compound with the chemical identifier CAS No. 60034-83-5, is a significant molecule in the realm of pharmaceutical research and development. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this molecule, featuring a butanoic acid moiety linked to a 4-methoxyaniline group, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.

The hydrochloride form of 4-(4-Methoxyanilino)butanoic acid enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and formulation studies. This property is particularly crucial in drug development, where bioavailability and solubility are key determinants of a drug's efficacy. The presence of the methoxy group on the aniline ring introduces a degree of electronic and steric modulation, which can be exploited to fine-tune the pharmacological properties of derivatives derived from this core structure.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-(4-Methoxyanilino)butanoic acid;hydrochloride with biological targets with greater precision. These studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions. For instance, preliminary virtual screening studies have indicated that modifications to the butanoic acid chain could enhance binding to targets involved in pain signaling pathways.

In the context of drug discovery, the synthesis of analogs of 4-(4-Methoxyanilino)butanoic acid;hydrochloride represents a fertile ground for innovation. Researchers are exploring various synthetic routes to introduce functional groups that could improve metabolic stability, reduce toxicity, and enhance pharmacokinetic profiles. The use of modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, has opened new avenues for constructing complex derivatives efficiently.

The hydrochloride salt form of this compound also finds utility in preclinical studies, where it serves as a reference standard for analytical methods and quality control assessments. Its well-characterized physicochemical properties make it an ideal candidate for method development in high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques are essential for determining the purity and identity of active pharmaceutical ingredients (APIs) during drug development.

Moreover, the structural features of 4-(4-Methoxyanilino)butanoic acid;hydrochloride align well with emerging trends in medicinal chemistry, such as the design of dual-action drugs that target multiple disease pathways simultaneously. The combination of a lipophilic butanoic acid moiety with a hydrophilic amine group facilitated by the hydrochloride salt suggests potential for oral bioavailability while maintaining solubility. This balance is critical for developing drugs that can be administered orally without significant loss of activity.

Industrial applications of this compound are also being explored beyond pharmaceuticals. Its unique structural motifs make it a valuable building block for agrochemicals and specialty chemicals. For example, derivatives of 4-(4-Methoxyanilino)butanoic acid;hydrochloride have shown promise as intermediates in the synthesis of herbicides and fungicides that exhibit improved environmental profiles compared to traditional agrochemicals.

The role of 4-(4-Methoxyanilino)butanoic acid;hydrochloride in academic research is equally noteworthy. It serves as a scaffold for teaching undergraduate and graduate students about organic synthesis, Medicinal Chemistry principles, and drug design strategies. The compound's well-documented synthetic routes and biological activities provide an excellent case study for understanding how structural modifications can influence pharmacological outcomes.

As research continues to evolve, the applications of 4-(4-Methoxyanilino)butanoic acid;hydrochloride are expected to expand into new areas. Advances in green chemistry principles may lead to more sustainable synthetic methods for producing this compound on an industrial scale. Additionally, interdisciplinary collaborations between chemists, biologists, and computer scientists will likely uncover novel uses for this versatile molecule in precision medicine and personalized therapy approaches.